Cas no 101899-45-0 (3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)-)

• Product Name: 3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)-
• CAS No: 101899-45-0
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 208356
• Update Time: 2024-03-01

3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineaceticacid, 2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexen-1-yl]-, (2S,3S,4S)-
• 3-Pyrrolidineacetic acid,2-carboxy-4-[(4E)-5-carboxy-1-methylene-4-hexenyl]-, (2S,3S,4S)- (9CI)
• 3-Pyrrolidineaceticacid, 2-carboxy-4-(5-carboxy-1-methylene-4-hexenyl)-, [2S-[2a,3b,4b(E)]]-
• Isodomoic acid C

• Inchi： 1S/C15H21NO6/c1-8(4-3-5-9(2)14(19)20)11-7-16-13(15(21)22)10(11)6-12(17)18/h5,10-11,13,16H,1,3-4,6-7H2,2H3,(H,17,18)(H,19,20)(H,21,22)/b9-5+/t10-,11+,13-/m0/s1
• InChI Key： OKFIHTSZDXUGQB-PGPNUJALSA-N
• SMILES： N1C[C@H](C(=C)CC/C=C(/C(O)=O)\C)[C@H](CC(O)=O)[C@H]1C(O)=O

Computed Properties

• Exact Mass: 311.13693

Experimental Properties

• PSA: 123.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Kainoids